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Compound of Interest

Compound Name: 1-(4-Bromophenyl)ethanol

Cat. No.: B1212655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(4-Bromophenyl)ethanol is an organic compound that serves as a crucial intermediate in

the synthesis of a variety of organic molecules, particularly in the pharmaceutical and

agrochemical industries.[1] Its chemical structure, featuring a bromine atom on the phenyl ring,

enhances its reactivity, making it a valuable building block for developing compounds with

specific biological activities.[1] This technical guide provides an in-depth overview of the core

physical properties of 1-(4-Bromophenyl)ethanol, outlines detailed experimental protocols for

their determination, and presents logical workflows for its synthesis and characterization.

Core Physical Properties
The physical characteristics of 1-(4-Bromophenyl)ethanol are essential for its handling,

application in synthesis, and for purification processes. A summary of its key physical

properties is presented in the table below.
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Property Value Reference

Molecular Formula C₈H₉BrO [2]

Molecular Weight 201.06 g/mol [2][3]

Appearance

White to light brown crystalline

powder or clear, colorless

liquid

[1][2][3]

Melting Point 36-38 °C (lit.) [2][4]

Boiling Point 119-121 °C at 7 mm Hg (lit.) [2][4]

Density 1.46 g/mL at 25 °C (lit.) [2][4]

Solubility

Soluble in organic solvents like

ethanol and acetone; sparingly

soluble to insoluble in water.[3]

[5]

Refractive Index 1.5680 to 1.570 [2][6]

Flash Point
63 °C to 146 °F (approximately

63.3 °C)
[2][5]

Vapor Pressure 0.00956 mmHg at 25°C [2][6]

pKa 14.22 ± 0.20 (Predicted) [2][3]

Spectral Data
Spectroscopic data is fundamental for the structural elucidation and confirmation of 1-(4-
Bromophenyl)ethanol.
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Spectroscopy Data

¹H NMR (400 MHz, CDCl₃)

δ 1.48 (d, J = 6.8 Hz, 3H), 1.85 (s, 1H), 4.88 (q,

J = 6.4 Hz, 1H), 7.26 (d, J = 7.6 Hz, 2H), 7.49

(d, J = 8.0 Hz, 2H)[7]

¹³C NMR (100 MHz, CDCl₃) δ 25.2, 69.8, 121.1, 127.2, 131.5, 144.8[7]

Mass Spectrometry (GC-MS) Molecular Ion (m/z): 200[8]

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

1-(4-Bromophenyl)ethanol.

Melting Point Determination
The melting point is a critical indicator of purity. For a pure crystalline solid, the melting range is

typically sharp (0.5-1.0°C).[9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[9]

Capillary tubes (one end sealed)[9]

Thermometer

Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the 1-(4-Bromophenyl)ethanol sample is completely dry and

finely powdered. Introduce a small amount of the sample into the open end of a capillary

tube to a height of 1-2 mm.[10][11]
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Apparatus Setup: Place the capillary tube into the heating block of the melting point

apparatus.[9]

Heating: Heat the sample rapidly to a temperature approximately 15-20°C below the

expected melting point. Then, reduce the heating rate to 1-2°C per minute to allow for

accurate observation.[9][11]

Observation: Record the temperature at which the first drop of liquid appears (the beginning

of the melting range) and the temperature at which the last crystal melts (the end of the

melting range).[9]

Boiling Point Determination
The boiling point is determined at a specific pressure and is a characteristic physical constant.

Apparatus:

Small test tube or fusion tube

Capillary tube (one end sealed)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)[12]

Rubber band or thread to attach the test tube to the thermometer

Procedure:

Sample Preparation: Place a few milliliters of liquid 1-(4-Bromophenyl)ethanol into a small

test tube. Invert a capillary tube (sealed end up) and place it into the test tube.[12][13]

Apparatus Setup: Attach the test tube to a thermometer using a rubber band or thread. The

bottom of the test tube should be level with the thermometer bulb.[14]

Heating: Immerse the assembly in a heating bath (e.g., Thiele tube) and heat gently.[12][14]
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Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

capillary tube. Continue heating until the bubbling is continuous.[12]

Recording: Remove the heat source and allow the apparatus to cool. The temperature at

which the liquid just begins to enter the capillary tube is the boiling point.[12][14]

Solubility Determination
This protocol provides a qualitative assessment of solubility in various solvents.

Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rod

Solvents (e.g., water, ethanol, acetone)

Procedure:

Sample Preparation: Place a small, measured amount (e.g., 25 mg) of 1-(4-
Bromophenyl)ethanol into a test tube.[15]

Solvent Addition: Add a small volume (e.g., 0.75 mL) of the chosen solvent to the test tube in

portions.[15]

Mixing: After each addition, vigorously shake or stir the mixture.[15]

Observation: Observe whether the solid dissolves completely. Record the substance as

soluble, sparingly soluble, or insoluble in the specific solvent at that concentration. For

quantitative analysis, a saturated solution would be prepared and the concentration of the

dissolved solute determined analytically.[16][17]

Synthesis and Characterization Workflow
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The following diagrams illustrate the logical flow of synthesizing and characterizing 1-(4-
Bromophenyl)ethanol.

Synthesis Workflow for 1-(4-Bromophenyl)ethanol

Starting Material:
p-Bromoacetophenone

Reaction:
Reduction at <0°C

Reagent:
Potassium Borohydride

Solvent:
95% Ethanol

Work-up:
Ethanol Recovery & Extraction

Purification:
Column Chromatography

Product:
1-(4-Bromophenyl)ethanol

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 1-(4-Bromophenyl)ethanol via reduction

of p-bromoacetophenone.[18]
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Workflow for Physical Property Determination

Sample Preparation

Analysis

Obtain Pure Sample

Dry and Powder Sample (for solids)

Melting Point Determination Boiling Point Determination Solubility Tests Spectroscopic Analysis
(NMR, IR, MS)

Data Compilation and Reporting

Click to download full resolution via product page

Caption: A logical workflow for the experimental determination of the physical and spectral

properties of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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